Cas no 1343709-76-1 (5-Amino-1-ethyl-3-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-Amino-1-ethyl-3-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1343709-76-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5742357
• PubChem ID: 63801333
• Update Time: 2025-10-31

5-Amino-1-ethyl-3-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• CS-0349160
• 1343709-76-1
• EN300-1105506
• 5-Amino-1-ethyl-3-propylpyrimidine-2,4(1h,3h)-dione
• 5-AMINO-1-ETHYL-3-PROPYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE
• AKOS013113278
• 5-Amino-1-ethyl-3-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C9H15N3O2/c1-3-5-12-8(13)7(10)6-11(4-2)9(12)14/h6H,3-5,10H2,1-2H3
• InChI Key： PBECMOPTPDQBRB-UHFFFAOYSA-N
• SMILES： O=C1N(C=C(C(N1CCC)=O)N)CC

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-Amino-1-ethyl-3-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-Amino-1-Ethyl-3-Propyl-Tetrahydropyrimidine-2,4-Dione: A Comprehensive Overview

The compound 5-Amino-1-Ethyl-3-Propyl-Tetrahydropyrimidine-2,4-Dione (CAS No. 1343709-76-1) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidinediones, which are known for their diverse biological activities and applications in drug design. The structure of this molecule is characterized by a pyrimidine ring system with two ketone groups at positions 2 and 4, an amino group at position 5, and substituents at positions 1 (ethyl) and 3 (propyl). These structural features contribute to its unique chemical properties and potential biological functions.

Recent studies have highlighted the importance of tetrahydropyrimidinediones in the development of novel therapeutic agents. For instance, researchers have explored the role of 5-Amino-Tetrahydropyrimidine derivatives in modulating cellular signaling pathways and enzyme activities. The presence of the amino group at position 5 and the aliphatic substituents at positions 1 and 3 enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug discovery.

The synthesis of 5-Amino-Tetrahydropyrimidine derivatives has been optimized through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly effective in constructing the core tetrahydropyrimidinedione framework. Additionally, computational chemistry techniques have been employed to predict the optimal conditions for synthesizing this compound, ensuring scalability and reproducibility.

In terms of applications, 5-Amino-Tetrahydropyrimidine derivatives have shown potential in several therapeutic areas. For example, they have been investigated as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The ability of these compounds to cross the blood-brain barrier makes them particularly valuable for central nervous system-related applications. Furthermore, recent research has demonstrated their anti-inflammatory properties, suggesting their utility in treating chronic inflammatory conditions.

The structural versatility of 5-Amino-Tetrahydropyrimidine derivatives also makes them suitable for use in materials science. For instance, they have been explored as precursors for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Their ability to form stable coordination bonds with metal ions enhances their potential in developing functional materials for catalysis and sensing applications.

From an environmental perspective, the synthesis and application of Tetrahydropyrimidinediones must adhere to sustainable practices. Researchers have increasingly focused on developing eco-friendly synthetic routes that minimize waste generation and energy consumption. For example, catalytic hydrogenation methods using recyclable catalysts have been employed to synthesize this compound efficiently.

In conclusion, 5-Amino-Tetrahydropyrimidine derivatives represent a promising class of compounds with diverse applications across multiple disciplines. Their unique chemical structure and versatile functional groups make them ideal candidates for drug development and materials science. As research continues to uncover new insights into their properties and potential uses, this compound is expected to play an increasingly important role in advancing both medicinal chemistry and materials science.